Cas no 15444-85-6 (2-methylpropane-1,2-diamine dihydrochloride)

• Product Name: 2-methylpropane-1,2-diamine dihydrochloride
• CAS No: 15444-85-6
• MF: C₄H₁₄Cl₂N₂
• MW: 161.073359012604
• CID: 1328262
• PubChem ID: 12246157
• Update Time: 2025-06-25

2-methylpropane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine, 2-methyl-, hydroiodide (1:2)
• 2-Methyl-1,2-propanediamine dihydroiodide
• LogP
• 2-methylpropane-1,2-diamine,dihydroiodide
• 2-Methyl-1,2-propanediamine dihydrochloride
• 2-Methyl-1,2-propanediamine 2HCl
• EN300-73802
• Z1266854946
• 2-methylpropane-1,2-diamine dihydrochloride
• 15444-85-6
• 2-methylpropane-1,2-diaminedihydrochloride
• SCHEMBL3062035
• CS-0217342
• 2-methylpropane-1,2-diamine;dihydrochloride
• AKOS008104920

• Inchi： 1S/C4H12N2.2ClH/c1-4(2,6)3-5;;/h3,5-6H2,1-2H3;2*1H
• InChI Key： PNSSKPUPIWWFBK-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(C)(C)CN

Computed Properties

• Exact Mass: 343.92382
• Monoisotopic Mass: 160.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 40.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Melting Point: 306 °C (decomposition)
• PSA: 52.04

2-methylpropane-1,2-diamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-methylpropane-1,2-diamine dihydrochloride

2-Methylpropane-1,2-Diamine Dihydrochloride: A Comprehensive Overview

2-Methylpropane-1,2-diamine dihydrochloride (CAS No. 15444-85-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is also referred to as dimethylamine diamine hydrochloride or diaminomethane hydrochloride, depending on the context of its use. Its chemical structure consists of a central propane chain with two methyl groups attached to the nitrogen atoms, making it a highly reactive species due to the presence of two amine groups.

The synthesis of 2-methylpropane-1,2-diamine dihydrochloride typically involves the reaction of dimethylamine with formaldehyde under specific conditions, followed by acidification to yield the dihydrochloride salt. This process ensures high purity and stability, which are critical for its application in sensitive chemical reactions. Recent advancements in catalytic methods have improved the yield and selectivity of this synthesis pathway, making it more efficient and environmentally friendly.

In terms of physical properties, 2-methylpropane-1,2-diamine dihydrochloride is a white crystalline solid with a melting point of approximately 160°C. It is highly soluble in water and polar solvents, which facilitates its use in aqueous reaction systems. The compound exhibits strong basicity due to the presence of two amine groups, enabling it to act as a nucleophile in various organic transformations.

One of the most notable applications of 2-methylpropane-1,2-diamine dihydrochloride is in the synthesis of polyamides and polyurethanes. Its ability to form stable amide bonds makes it an essential building block in polymer chemistry. Recent studies have explored its use in the development of biodegradable polymers for sustainable packaging materials, highlighting its potential in addressing environmental concerns.

In the pharmaceutical industry, dimethylamine diamine hydrochloride serves as an intermediate in the synthesis of various drugs, including antibiotics and antiviral agents. Its role as a chelating agent has also been investigated for applications in metalloenzyme inhibition and drug delivery systems.

Moreover, diaminomethane hydrochloride has found applications in agrochemicals as a component in herbicides and fungicides. Its ability to complex with metal ions enhances the efficacy of these compounds while reducing their environmental impact.

Recent research has focused on the use of 2-methylpropane-1,2-diamine dihydrochloride in green chemistry initiatives. For instance, it has been employed as a catalyst in asymmetric synthesis reactions, offering a sustainable alternative to traditional metal-based catalysts. Additionally, its role in click chemistry has been explored for rapid drug discovery and material synthesis.

The compound's reactivity also makes it valuable in organocatalysis and transition metal-free reactions. Its ability to activate carbonyl groups has led to innovative approaches in organic synthesis, reducing reliance on hazardous reagents.

In conclusion, 2-methylpropane-1,2-diamine dihydrochloride (CAS No. 15444-85-6) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and versatility continue to drive advancements in research and development, positioning it as a key player in modern chemistry.